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Compound of Interest

Compound Name: SZM-1209

Cat. No.: B10855862 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant research

environment. While specific disposal procedures for the novel RIPK1 inhibitor, SZM-1209, are

not readily available in public documentation, a standardized approach for managing and

disposing of new or uncharacterized chemical compounds should be implemented. This

involves a collaborative effort between the researcher and their institution's Environmental

Health and Safety (EHS) department.

Immediate Safety and Handling Protocol
Given the lack of a specific Safety Data Sheet (SDS) for SZM-1209, it must be handled with the

universal precautions applied to all new chemical entities. Assume the compound is hazardous

in the absence of data to the contrary.

Key Handling Precautions:

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including

safety goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Handle SZM-1209 in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10855862?utm_src=pdf-interest
https://www.benchchem.com/product/b10855862?utm_src=pdf-body
https://www.benchchem.com/product/b10855862?utm_src=pdf-body
https://www.benchchem.com/product/b10855862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contamination: In case of a spill, follow your institution's established procedures for cleaning

up unknown chemical spills. This typically involves using an inert absorbent material and

decontaminating the area.

Step-by-Step Disposal Procedure
The disposal of SZM-1209 must be managed through your institution's hazardous waste

program. Do not attempt to dispose of this chemical down the drain or in regular trash.

Classification: Treat SZM-1209 as hazardous chemical waste. Due to its nature as a

biologically active small molecule, it may also be considered for incineration to ensure

complete destruction.

Waste Collection:

Collect all waste materials containing SZM-1209, including pure compound, solutions, and

contaminated consumables (e.g., pipette tips, vials, gloves), in a designated and clearly

labeled hazardous waste container.

The container must be in good condition, compatible with the chemical, and have a secure

lid.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "SZM-
1209".

Include the chemical formula (C₃₁H₂₉F₅N₄O₅S₂) and any known hazard information (e.g.,

"Potent RIPK1 Inhibitor," "Assume Toxic").

Indicate the approximate concentration and quantity of the waste.

Contact EHS:

Notify your institution's Environmental Health and Safety (EHS) department for guidance

on the specific disposal pathway.
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Provide them with all available information on SZM-1209. The table below summarizes the

known properties of SZM-1209 that should be shared with your EHS professional.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within your laboratory until it is collected by EHS personnel.

Ensure the storage area is secure and away from incompatible materials.

Quantitative Data Summary for SZM-1209
Property Value Source

Purity 98%+ [1]

CAS Number 2919801-86-6 [1]

Molecular Formula C₃₁H₂₉F₅N₄O₅S₂ [1]

Molecular Weight 696.7078 g/mol [1]

Binding Affinity (Kd) 85 nM for RIPK1 [2]

Bioactivity (EC₅₀)
22.4 ± 8.1 nM (anti-necroptotic

activity)
[2]

Experimental Protocols Cited
While specific disposal experiments for SZM-1209 are not documented, its biological activity

has been characterized. Zhang X, et al. (2023) investigated its effect on the RIPK1 signaling

pathway.[2]

Inhibition of RIPK1-RIPK3-MLKL Necroptosis Signaling:

Objective: To determine the inhibitory effect of SZM-1209 on the necroptosis signaling

pathway.

Methodology:

Cells were treated with varying concentrations of SZM-1209 (0-1 μM) for 6 hours.
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Following treatment, cell lysates were collected.

Western blot analysis was performed to detect the phosphorylation levels of RIPK1,

RIPK3, and MLKL.

Result: SZM-1209 at a concentration of 1 μM completely inhibited the phosphorylation of

both RIPK1 and RIPK3 within 2-6 hours, which subsequently inhibited the phosphorylation of

the downstream protein MLKL.[2]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a novel

chemical compound like SZM-1209 within a research institution.
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Start: Have unused or waste SZM-1209

Is a specific Safety Data Sheet (SDS)
with disposal instructions available?

Follow specific disposal instructions
 in the SDS.

  Yes

No specific SDS available.
Treat as uncharacterized hazardous waste.

No

End: Waste properly managed.

Collect all SZM-1209 waste
(solid, liquid, contaminated items)

in a designated, compatible container.

Securely close and label the container:
'Hazardous Waste'

'SZM-1209'
Known chemical/physical properties.

Contact your institution's
Environmental Health & Safety (EHS) department.

Provide EHS with all known information
(see data table and cited literature).

Follow EHS guidance for waste pickup,
storage, and final disposal.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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